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Compound of Interest

1,2-Dilauroyl-3-myristoyl-rac-
Compound Name:
glycerol

cat. No.: B1608570

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the proper storage and stability of 1,2-Dilauroyl-3-
myristoyl-rac-glycerol.

Frequently Asked Questions (FAQSs)
Q1: What is 1,2-Dilauroyl-3-myristoyl-rac-glycerol?

Al: 1,2-Dilauroyl-3-myristoyl-rac-glycerol is a triacylglycerol, a type of lipid. It consists of a
glycerol backbone with two lauric acid molecules at the sn-1 and sn-2 positions and one
myristic acid molecule at the sn-3 position.[1] It is a crystalline solid at room temperature.[1][2]

Q2: What are the recommended storage conditions for this compound?

A2: It is recommended to store 1,2-Dilauroyl-3-myristoyl-rac-glycerol at -20°C.[1][2] The
product is typically shipped on wet ice.[1]

Q3: What is the long-term stability of 1,2-Dilauroyl-3-myristoyl-rac-glycerol?

A3: When stored at the recommended temperature of -20°C, the compound is stable for at
least four years.[1]

Q4: In what solvents is 1,2-Dilauroyl-3-myristoyl-rac-glycerol soluble?
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A4: This compound is soluble in chloroform at a concentration of 10 mg/ml.[1][2]
Q5: What are the primary safety precautions when handling this compound?

A5: According to the Safety Data Sheet (SDS), 1,2-Dilauroyl-3-myristoyl-rac-glycerol is not
classified as a hazardous substance.[3] However, it is always recommended to follow good
laboratory practices, including wearing appropriate personal protective equipment (PPE) such
as gloves and safety glasses.[4][5] The product is intended for research use only and not for
human or veterinary use.[3]

Troubleshooting Guide

Q1: I observe discoloration or a change in the physical appearance of the crystalline solid.
What could be the cause?

Al: Discoloration or changes in appearance can be indicative of degradation. This may be
caused by improper storage conditions, such as exposure to elevated temperatures, light, or
reactive chemicals. It is crucial to ensure the compound is stored at -20°C in a tightly sealed
container.[1][3]

Q2: My analytical results (e.g., by HPLC or GC) show unexpected peaks. What might be the
problem?

A2: The appearance of unexpected peaks can suggest the presence of impurities or
degradation products. Potential causes include:

o Hydrolysis: The ester bonds can hydrolyze to form free fatty acids (lauric and myristic acid)
and di- or monoglycerides.

o Oxidation: Although less likely with saturated fatty acids, oxidation can occur if the sample is
exposed to air and light for extended periods, especially at higher temperatures.

o Contamination: The sample may have been contaminated during handling.

It is advisable to run a fresh standard to confirm the identity of the main peak and characterize
the impurities, potentially by mass spectrometry.
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Q3: The compound is not dissolving completely in chloroform at the specified concentration.
What should | do?

A3: If you encounter solubility issues, consider the following:
o Purity: Verify the purity of your solvent, as contaminants can affect solubility.

o Temperature: Gently warming the solution may aid dissolution. However, avoid excessive
heat to prevent degradation.

e Sonication: Using an ultrasonic bath can help to break up clumps and facilitate dissolution. If
the problem persists, the compound itself may have degraded or absorbed moisture, which
could affect its solubility.

Data Presentation

Table 1: Chemical and Physical Properties of 1,2-Dilauroyl-3-myristoyl-rac-glycerol

Property Value

CAS Number 60175-30-6[1][2][3]

Synonyms 1,2-Laurin-3-Myristin, TG(12:0/12:0/14:0)[1][2]
[3]

Molecular Formula C41H7806[1][2]

Formula Weight 667.1 g/mol [1][2]

Purity 295%(1][2]

Formulation Crystalline solid[1][2]

Solubility Chloroform (10 mg/mi)[1][2]

Table 2: Recommended Storage and Handling
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Parameter Recommendation
Storage Temperature -20°C[1][2]

Shipping Condition Wet ice[1]
Long-term Stability > 4 years at -20°C[1]

Use in a well-ventilated area. Wear appropriate

Handling
PPE.[4][5]

Experimental Protocols

Protocol: Assessing the Stability of 1,2-Dilauroyl-3-myristoyl-rac-glycerol

This protocol outlines a general method for evaluating the stability of 1,2-Dilauroyl-3-

myristoyl-rac-glycerol under various conditions.

Objective: To determine the rate of degradation and identify potential degradation products
under specific stress conditions (e.g., elevated temperature, humidity, light exposure).

Materials and Equipment:

1,2-Dilauroyl-3-myristoyl-rac-glycerol

o High-purity solvents (e.g., chloroform, hexane, isopropanol)

o Temperature and humidity-controlled stability chambers

¢ Photostability chamber

e Analytical balance

e Volumetric flasks and pipettes

e HPLC or GC system with a suitable detector (e.g., ELSD, MS, or FID)[6][7][8]

 Vials for sample storage
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Methodology:
e Sample Preparation:

o Accurately weigh samples of 1,2-Dilauroyl-3-myristoyl-rac-glycerol into separate vials
for each time point and condition.

o Prepare a stock solution in a suitable solvent (e.g., chloroform) for initial analysis (Time 0).

e Stress Conditions:

[e]

Thermal Stability: Place samples in stability chambers at elevated temperatures (e.g.,
40°C, 60°C).

[e]

Humidity: Place samples in a stability chamber with controlled humidity (e.g., 75% RH).

o

Photostability: Expose samples to a controlled light source as per ICH Q1B guidelines.

[¢]

Control: Store a set of samples at the recommended -20°C as a control.
e Time Points:

o Pull samples at predetermined intervals (e.g., 0, 1, 3, 6, and 12 months).
e Analytical Method:

o At each time point, dissolve the samples in the appropriate solvent.

o Analyze the samples using a validated chromatographic method (e.g., reverse-phase
HPLC or high-temperature GC) to separate the parent compound from any degradation
products.[7][9]

o Quantify the amount of 1,2-Dilauroyl-3-myristoyl-rac-glycerol remaining and any major
degradation products.

o Data Analysis:
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o Calculate the percentage of the parent compound remaining at each time point for each
condition.

o Plot the percentage remaining versus time to determine the degradation kinetics.

o ldentify and quantify any significant degradation products.

Mandatory Visualization
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Caption: Workflow for a typical stability study of 1,2-Dilauroyl-3-myristoyl-rac-glycerol.
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Caption: A troubleshooting decision tree for common issues with 1,2-Dilauroyl-3-myristoyl-
rac-glycerol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: 1,2-Dilauroyl-3-myristoyl-rac-
glycerol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1608570#storage-and-stability-of-1-2-dilauroyl-3-
myristoyl-rac-glycerol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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